Cas no 936128-98-2 (Methyl 3-(4-piperidinyloxy)benzoate hydrochloride)

• Product Name: Methyl 3-(4-piperidinyloxy)benzoate hydrochloride
• CAS No: 936128-98-2
• MF: C₁₃H₁₈ClNO₃
• MW: 271.739923000336
• CID: 1073787
• PubChem ID: 46735683
• Update Time: 2025-06-13

Methyl 3-(4-piperidinyloxy)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-piperidinyloxy)benzoate hydrochloride
• RVEADBKOIBZGJQ-UHFFFAOYSA-N
• methyl 3-piperidin-4-yloxybenzoate;hydrochloride
• FT-0678072
• F80252
• methyl3-(piperidin-4-yloxy)benzoatehydrochloride
• CS-0434959
• methyl 3-(piperidin-4-yloxy)benzoate hydrochloride
• Methyl 3-[(piperidin-4-yl)oxy]benzoate--hydrogen chloride (1/1)
• methyl-3-(4-piperidinyloxy)benzoate hydrochloride
• Methyl 3-(piperidin-4-yloxy)benzoate HCl
• DTXSID00673793
• SB43368
• SCHEMBL14127514
• AKOS015848240
• 936128-98-2
• DB-360723

• MDL： MFCD10687220
• Inchi： 1S/C13H17NO3.ClH/c1-16-13(15)10-3-2-4-12(9-10)17-11-5-7-14-8-6-11;/h2-4,9,11,14H,5-8H2,1H3;1H
• InChI Key： RVEADBKOIBZGJQ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C(=O)OC)C=1)C1CCNCC1

Computed Properties

• Exact Mass: 271.0975211g/mol
• Monoisotopic Mass: 271.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Methyl 3-(4-piperidinyloxy)benzoate hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-(4-piperidinyloxy)benzoate hydrochloride

Methyl 3-(4-piperidinyloxy)benzoate hydrochloride: A Comprehensive Overview

Methyl 3-(4-piperidinyloxy)benzoate hydrochloride (CAS no. 936128-98-2) is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its hydrochloride salt form, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural features of this molecule, particularly the presence of a piperidine ring and a benzoate moiety, make it a promising candidate for further investigation in various biological and pharmacological contexts.

The chemical structure of Methyl 3-(4-piperidinyloxy)benzoate hydrochloride consists of a benzoic acid derivative substituted with a 4-piperidinyloxy group. This configuration suggests potential interactions with biological targets, making it an attractive scaffold for drug design. The hydrochloride form enhances the solubility and stability of the compound, which are crucial factors for its formulation and administration in pharmaceutical applications.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing piperidine rings. Piperidine derivatives are known for their versatility in drug development, often exhibiting favorable pharmacokinetic profiles and improved binding affinity to biological receptors. The incorporation of a piperidinyloxy group into the benzoate backbone of Methyl 3-(4-piperidinyloxy)benzoate hydrochloride may contribute to its potential as an active pharmaceutical ingredient (API) in the treatment of various diseases.

Current research in medicinal chemistry has highlighted the importance of structurally diverse compounds in addressing unmet medical needs. Methyl 3-(4-piperidinyloxy)benzoate hydrochloride represents a novel chemical entity that warrants further exploration. Its synthesis and characterization have been reported in several scientific publications, indicating its relevance in academic and industrial research settings.

The synthesis of Methyl 3-(4-piperidinyloxy)benzoate hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and esterification processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical use. The development of efficient synthetic routes is essential for scaling up production and making this compound commercially viable.

Biological activity studies have begun to shed light on the potential therapeutic applications of Methyl 3-(4-piperidinyloxy)benzoate hydrochloride. Preliminary experiments suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, its interaction with cytochrome P450 enzymes could be explored for applications in metabolic disorders or cancer therapy. Additionally, its binding affinity to neurotransmitter receptors might make it a candidate for treating neurological conditions.

The pharmacokinetic properties of Methyl 3-(4-piperidinyloxy)benzoate hydrochloride are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its efficacy and safety profile. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been utilized to study these parameters in vitro and in vivo.

In conclusion, Methyl 3-(4-piperidinyloxy)benzoate hydrochloride (CAS no. 936128-98-2) is a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development. As research continues to uncover new therapeutic targets and mechanisms, compounds like Methyl 3-(4-piperidinyloxy)benzoate hydrochloride are poised to play a crucial role in addressing global health challenges.